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Compound of Interest

Compound Name: Coagulin

Cat. No.: B1577449 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: The term "Coagulin" is associated with two distinct, evolutionarily unrelated gene

families: a critical component of the innate immune system in invertebrates, particularly

horseshoe crabs, and a bacteriocin produced by certain bacteria. This guide provides an in-

depth examination of the evolutionary conservation of the invertebrate Coagulin gene family,

focusing on its structure, function, and relationship to the vertebrate coagulation cascade. A

brief overview of the bacterial coagulin is also presented to provide a comprehensive

understanding of the term.

Part 1: The Invertebrate Coagulin Family of
Horseshoe Crabs
The coagulin protein of horseshoe crabs is a key element of their innate immune response,

responsible for the rapid clotting of hemolymph to entrap and neutralize pathogens. This

system has been extensively studied, in part due to its application in the Limulus Amebocyte

Lysate (LAL) test for detecting bacterial endotoxins.

Function and Significance
Coagulin is a gel-forming protein that plays a crucial role in the defense mechanism of

horseshoe crabs by immobilizing invading bacteria and fungi.[1] The protein exists in its

inactive precursor form, coagulogen, which is cleaved by a clotting enzyme in a serine

proteinase cascade to become active coagulin.[1] This cascade is triggered by the presence of
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microbial components like lipopolysaccharides (LPS) from Gram-negative bacteria or (1,3)-β-D-

glucans from fungi. The resulting coagulin molecules polymerize to form an insoluble clot.[1][2]

The Coagulation Cascade: A Signaling Pathway
The horseshoe crab coagulation cascade is a well-defined pathway that culminates in the

formation of a coagulin clot. There are two primary activation pathways that converge on the

final steps.
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Horseshoe Crab Coagulation Cascade

LPS Pathway

β-Glucan Pathway

Common Pathway

LPS (Endotoxin) Factor C
activates

Factor B
activates

Proclotting Enzyme
activates

Clotting Enzyme

β-1,3-Glucan Factor G
activates

Coagulogen
(soluble)

cleaves Coagulin
(insoluble monomers) Coagulin Gel Clot

polymerizes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phylogenetic Analysis Workflow
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2. Outgroup Selection
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3. Multiple Sequence Alignment
(e.g., ClustalW, MUSCLE)

4. Model of Evolution Selection
(e.g., using ModelTest)

5. Phylogenetic Tree Construction
(e.g., Maximum Likelihood, Bayesian)

6. Bootstrap Analysis
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7. Tree Visualization
(e.g., FigTree, iTOL)

 

Horizontal Gene Transfer of Coagulin Operon
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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